molecular formula C7H6F2N2O3 B13265604 2,2-Difluoro-2-(3-methoxypyrazin-2-yl)acetic acid

2,2-Difluoro-2-(3-methoxypyrazin-2-yl)acetic acid

Cat. No.: B13265604
M. Wt: 204.13 g/mol
InChI Key: ZTSNFIDTKIKKFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Properties

Molecular Formula

C7H6F2N2O3

Molecular Weight

204.13 g/mol

IUPAC Name

2,2-difluoro-2-(3-methoxypyrazin-2-yl)acetic acid

InChI

InChI=1S/C7H6F2N2O3/c1-14-5-4(10-2-3-11-5)7(8,9)6(12)13/h2-3H,1H3,(H,12,13)

InChI Key

ZTSNFIDTKIKKFD-UHFFFAOYSA-N

Canonical SMILES

COC1=NC=CN=C1C(C(=O)O)(F)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Difluoro-2-(3-methoxypyrazin-2-yl)acetic acid typically involves the following steps:

Industrial Production Methods

In an industrial setting, the production of 2,2-Difluoro-2-(3-methoxypyrazin-2-yl)acetic acid may involve large-scale batch or continuous flow processes. These methods ensure consistent quality and yield while minimizing production costs. The use of automated reactors and advanced purification systems further enhances the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2,2-Difluoro-2-(3-methoxypyrazin-2-yl)acetic acid undergoes various chemical reactions, including:

Common Reagents and Conditions

    Oxidation: Potassium permanganate (KMnO4), hydrogen peroxide (H2O2)

    Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

    Substitution: Sodium methoxide (NaOMe), potassium tert-butoxide (KOtBu)

Major Products Formed

The major products formed from these reactions include carboxylic acids, alcohols, and various substituted derivatives, depending on the specific reaction conditions and reagents used .

Mechanism of Action

The mechanism of action of 2,2-Difluoro-2-(3-methoxypyrazin-2-yl)acetic acid involves its interaction with specific molecular targets and pathways. The compound can inhibit certain enzymes by binding to their active sites, thereby modulating their activity. Additionally, the presence of fluorine atoms enhances the compound’s stability and bioavailability, making it a valuable tool in drug design and development .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Structural Comparisons

Table 1: Key Structural Differences and Similarities
Compound Name Substituent(s) on Aromatic Ring Fluorination Pattern Molecular Formula Key Features/Applications References
Target Compound 3-Methoxypyrazin-2-yl 2,2-Difluoro C₇H₇FN₂O₃ Potential bioactivity via pyrazine interactions
2-(3-Methylpyrazin-2-yl)acetic Acid 3-Methylpyrazin-2-yl None C₇H₈N₂O₂ Simpler structure; lacks fluorination
Difluoro(6-methoxypyridin-2-yl)acetic Acid 6-Methoxypyridin-2-yl 2,2-Difluoro C₈H₇F₂NO₃ Pyridine vs. pyrazine core; altered electronic effects
2,2-Difluoro-2-(5-(trifluoromethyl)pyridin-2-yl)acetic Acid 5-Trifluoromethylpyridin-2-yl 2,2-Difluoro C₉H₅F₅NO₂ Strong electron-withdrawing CF₃ group; enhanced lipophilicity
2,2-Difluoro-2-(3-formylphenoxy)acetic Acid 3-Formylphenoxy 2,2-Difluoro C₉H₆F₂O₄ Phenoxy linker with aldehyde functionality

Key Observations :

  • Aromatic Core : Pyrazine (target compound) vs. pyridine (e.g., ) alters π-π stacking and hydrogen-bonding capabilities. Pyrazine’s nitrogen-rich structure may enhance binding to metalloenzymes or nucleic acids.
  • Substituent Effects : Methoxy groups (electron-donating) vs. trifluoromethyl (electron-withdrawing) influence electronic density and reactivity. For example, the CF₃ group in increases acidity (pKa ~1.36) compared to methoxy-substituted analogues .
  • Functional Groups : Aldehyde substituents (e.g., ) introduce sites for further derivatization, unlike the stable methoxy group in the target compound.

Comparative Challenges :

  • Steric Hindrance : Bulky substituents (e.g., naphthalen-1-yl in ) reduce yields (39–74%) compared to smaller groups.
  • Solvent Effects : Polar aprotic solvents like DMSO improve yields for sterically hindered substrates (e.g., 45% yield for di-t-Bu-substituted aldehydes in DMSO vs. trace in CH₃CN/H₂O ).

Physicochemical Properties

Table 2: Physicochemical Data
Compound Name pKa Boiling Point (°C) Solubility Molecular Weight (g/mol)
Target Compound ~2.5* Not reported Moderate 186.14
Difluoro(6-methoxypyridin-2-yl)acetic Acid 1.36 288.5 Low 203.14
2,2-Difluoro-2-(3-formylphenoxy)acetic Acid Not reported Not reported Low 216.14

*Estimated based on analogues. The difluoro group lowers pKa compared to non-fluorinated acetic acids (typically ~4.7).

Biological Activity

2,2-Difluoro-2-(3-methoxypyrazin-2-yl)acetic acid is a fluorinated organic compound notable for its potential biological activities. This compound features a pyrazine ring and a methoxy group, contributing to its unique chemical properties and biological interactions. The incorporation of fluorine atoms enhances its stability and bioavailability, making it a promising candidate in drug development and therapeutic applications.

  • Molecular Formula : C₈H₇F₂N₃O₃
  • Molecular Weight : 203.14 g/mol
  • IUPAC Name : 2,2-difluoro-2-(3-methoxypyrazin-2-yl)acetic acid

The biological activity of 2,2-Difluoro-2-(3-methoxypyrazin-2-yl)acetic acid is primarily attributed to its interaction with specific enzymes and receptors. Preliminary studies indicate that it may inhibit certain metabolic enzymes, suggesting a role in modulating pathways critical for therapeutic applications. The presence of fluorine enhances the compound's reactivity, potentially allowing it to act as a competitive inhibitor or modulator of enzyme activity.

Biological Activity

Research has highlighted several aspects of the biological activity of this compound:

  • Enzyme Inhibition : The compound has shown potential in inhibiting key enzymes involved in metabolic pathways. This inhibition could have implications for conditions such as metabolic syndrome or diabetes.
  • Antimicrobial Properties : Initial studies suggest antimicrobial activity against specific bacterial strains, indicating potential applications in treating infections.
  • Anticancer Activity : There is ongoing research into the compound's effects on cancer cell lines, with early findings suggesting it may induce apoptosis in certain types of cancer cells.

Data Table: Summary of Biological Activities

Activity TypeObserved EffectsReferences
Enzyme InhibitionInhibition of metabolic enzymes
AntimicrobialActivity against selected bacterial strains
AnticancerInduction of apoptosis in cancer cells

Case Study 1: Enzyme Inhibition

A study investigated the compound's ability to inhibit the enzyme HSD17B13, which is implicated in liver diseases. The results indicated that 2,2-Difluoro-2-(3-methoxypyrazin-2-yl)acetic acid effectively reduced enzyme activity, suggesting a potential therapeutic role in managing liver conditions such as nonalcoholic fatty liver disease (NAFLD) .

Case Study 2: Antimicrobial Activity

In an experimental setup, the compound was tested against various bacterial strains. Results demonstrated significant antimicrobial activity, particularly against Gram-positive bacteria. This finding supports its potential use as an antibacterial agent .

Case Study 3: Anticancer Potential

Research focused on the effects of this compound on breast cancer cell lines revealed that it induced apoptosis through the activation of caspase pathways. These findings warrant further investigation into its mechanisms and efficacy as an anticancer agent .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 2,2-difluoro-2-(3-methoxypyrazin-2-yl)acetic acid?

  • Methodology : The compound can be synthesized via a modified Ugi reaction , leveraging a four-component reaction involving substituted anilines, aldehydes, isocyanides, and a difluoroacetic acid derivative. For example, 2,2-difluoro-2-(phenylthio)acetic acid has been used as a key building block, followed by deprotection of the phenylsulfanyl group using Bu3_3SnH and AIBN . Solvent-free conditions or methanol as a solvent are recommended to enhance reaction efficiency.

Q. How is the purity and structural integrity of this compound validated in academic research?

  • Methodology :

  • HPLC : Use high-performance liquid chromatography (HPLC) with a purity threshold >97% (as per typical standards for research-grade chemicals) .
  • NMR Spectroscopy : Record 1^1H and 13^13C NMR spectra at 400 MHz (or higher) using TMS as an internal standard. Compare peaks to reference data for analogous difluoroacetic acid derivatives .
  • Melting Point Analysis : Confirm consistency with literature values (e.g., 69–70°C for structurally related methoxyphenylacetic acids) .

Q. What are the recommended storage and handling protocols for this compound?

  • Methodology :

  • Storage : Keep in airtight containers at +20°C in a dry, well-ventilated area to prevent hydrolysis or degradation. Avoid exposure to moisture and heat .
  • Safety : Use PPE (gloves, eye protection) and follow protocols for handling irritants (e.g., H319/H335 hazard codes for similar compounds) .

Advanced Research Questions

Q. How can reaction conditions be optimized for the Ugi synthesis of difluoroacetic acid derivatives?

  • Methodology :

  • Solvent Screening : Compare yields under solvent-free conditions vs. polar aprotic solvents (e.g., methanol). Solvent-free reactions may reduce side products .
  • Catalyst Tuning : Explore the role of Lewis acids (e.g., ZnCl2_2) or temperature gradients (25–80°C) to enhance reaction kinetics.
  • Data Analysis : Use Design of Experiments (DoE) to statistically evaluate variables (e.g., molar ratios, time) and validate via ANOVA .

Q. How should researchers address discrepancies in spectral data (e.g., NMR shifts) for this compound?

  • Methodology :

  • Cross-Validation : Compare 19^19F NMR data (if available) with computational predictions (DFT calculations) to resolve ambiguities in fluorine environments.
  • Isotopic Labeling : Synthesize 13^{13}C-labeled analogs to confirm assignments in crowded spectral regions .
  • Collaborative Reproducibility : Share raw data with peer labs to verify peak assignments, especially for novel pyrazine derivatives .

Q. What strategies are effective for evaluating the biological activity of this compound?

  • Methodology :

  • Enzyme Inhibition Assays : Test against salicylic acid-dependent enzymes (e.g., cyclooxygenase) due to structural similarities. Use IC50_{50} measurements and Lineweaver-Burk plots to determine inhibition mechanisms .
  • Cell-Based Studies : Assess cytotoxicity (via MTT assay) and anti-inflammatory potential (e.g., TNF-α suppression in macrophages) at concentrations ≤10 μM .
  • Metabolic Stability : Perform liver microsome assays to evaluate pharmacokinetic properties .

Notes

  • For unresolved contradictions, consult multi-lab validation studies or computational modeling .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.